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Compound of Interest

Compound Name: Squalene synthase-IN-2

Cat. No.: B12377200 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Squalene synthase (SQS), also known as farnesyl-diphosphate farnesyltransferase 1 (FDFT1),

is a critical enzyme in the cholesterol biosynthesis pathway.[1][2] It catalyzes the first

committed step in sterol biosynthesis, the head-to-head condensation of two molecules of

farnesyl diphosphate (FPP) to form squalene.[3] This reaction proceeds through a stable

intermediate, presqualene diphosphate (PSPP), and requires NADPH as a cofactor.[1] Due to

its pivotal role, SQS is a significant target for the development of cholesterol-lowering

therapeutics.[2][4] Squalene synthase-IN-2 is a potent, orally active inhibitor of SQS. This

document provides a detailed protocol for an in vitro enzyme assay to determine the inhibitory

activity of Squalene synthase-IN-2 on human squalene synthase. The assay is based on

monitoring the consumption of the cofactor NADPH, which can be detected by a decrease in

fluorescence.[1]

Signaling Pathway
Squalene synthase is a key enzyme in the mevalonate pathway, which is responsible for the

synthesis of cholesterol and other isoprenoids. The pathway begins with acetyl-CoA and

proceeds through a series of intermediates to produce FPP. SQS then diverts FPP specifically

towards sterol synthesis.
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Reagent Preparation
- Assay Buffer

- Enzyme Solution
- Substrate Solution (FPP)

- Cofactor Solution (NADPH)
- Inhibitor Dilutions

Plate Setup (96-well)
- Add Assay Buffer

- Add Squalene synthase-IN-2 (or DMSO)
- Add SQS Enzyme

Pre-incubation
(5 min at 37°C)

Reaction Initiation
- Add FPP and NADPH mixture

Kinetic Measurement
(Fluorescence Reading every 60s for 30 min)

Ex: 340 nm, Em: 460 nm

Data Analysis
- Calculate Rate of NADPH consumption

- Determine % Inhibition
- Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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